Cas no 1806887-24-0 (6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806887-24-0
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4857429
• Update Time: 2025-06-12

6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)7-4(2-11)1-6(12)13-5(7)3-14/h1,3,8H,2,11H2,(H2,12,13)
• InChI Key： ZYJHQBYVJLYZHF-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=CC=1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.2
• Topological Polar Surface Area: 82

Additional information on 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806887-24-0)

The compound 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806887-24-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both amino and difluoromethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in this compound is a key factor driving its utility, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing moieties into lead compounds to optimize their therapeutic profiles.

Another critical aspect of 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are fundamental to modern drug design, and this aldehyde serves as a precursor for constructing more complex architectures. Its aminomethyl and carboxaldehyde functionalities provide multiple sites for chemical modifications, enabling the creation of diverse libraries for high-throughput screening.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, pyridine-based compounds are widely explored for their herbicidal and insecticidal properties. The difluoromethyl group, in particular, has shown promise in enhancing the efficacy of crop protection agents. This dual applicability in both human health and agriculture underscores the compound's importance in interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step reactions, often requiring careful control of reaction conditions to achieve high yields and purity. Researchers frequently search for optimized synthetic routes to this compound, reflecting the broader interest in efficient organic synthesis methodologies. The compound's CAS No. 1806887-24-0 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

Environmental and safety considerations are also paramount when working with such compounds. While 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing focus on green chemistry and sustainable practices in chemical manufacturing.

In summary, 6-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806887-24-0) represents a valuable tool for researchers exploring new frontiers in drug discovery and agrochemical development. Its structural features and functional groups make it a standout candidate for further investigation, particularly in the context of fluorine chemistry and heterocyclic synthesis. As the scientific community continues to seek innovative solutions for global health and food security challenges, compounds like this will undoubtedly play a pivotal role.